(R)-1-[4-(methylethyl)phenyl]propylamine

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: (1R)-1-(4-propan-2-ylphenyl)propan-1-amine
• InChI: InChI=1S/C12H19N/c1-4-12(13)11-7-5-10(6-8-11)9(2)3/h5-9,12H,4,13H2,1-3H3/t12-/m1/s1
• InChI Key: BJLZRVDZPRNPIM-GFCCVEGCSA-N
• Isomeric SMILES: CC[C@H](C1=CC=C(C=C1)C(C)C)N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C(C)C)N

Description

(R)-1-[4-(Methylethyl)phenyl]propylamine is a chiral amine characterized by a propylamine side chain attached to a 4-isopropyl-substituted phenyl ring. The compound’s stereochemistry (R-configuration) and substituent arrangement contribute to its unique physicochemical and biological properties. For instance, propylamine derivatives are employed in synthesizing tyrosine phosphatase inhibitors and antiarrhythmic agents, highlighting their relevance in drug development .

Comparison with Similar Compounds

Trifluoromethyl-Substituted Analogs

1-[4-(Trifluoromethyl)phenyl]propylamine (CAS 439811-20-8) replaces the isopropyl group with a trifluoromethyl (CF₃) substituent. This substitution enhances metabolic stability and lipophilicity (logP ≈ 3.5), which may improve CNS penetration compared to the less lipophilic isopropyl variant (logP ≈ 2.8) .

Fluoro- and Methyl-Substituted Derivatives

(R)-1-(3-Fluoro-4-methylphenyl)propylamine () introduces fluorine and methyl groups to the phenyl ring. Such substitutions are common in antidepressants, where fluorine enhances bioavailability .

Hexyl-Substituted Derivatives

3-(4-Hexylphenyl)propylamine () features a linear hexyl chain, increasing lipophilicity (logP ≈ 4.2) and membrane affinity. However, bulky branched isopropyl groups (as in the target compound) may reduce steric hindrance, enabling better fit into receptor cavities compared to linear alkyl chains .

Heterocyclic Analogs

1(R)-(6-Methoxypyridin-3-yl)propylamine () replaces the phenyl ring with a methoxy-pyridine group.

Pharmacological Implications

Structural comparisons with tricyclic antidepressants (e.g., desipramine) and bicyclic Lu compounds (e.g., Lu 3-010) reveal key insights:

• The propylamine side chain in (R)-1-[4-(methylethyl)phenyl]propylamine aligns with desipramine’s orientation, critical for inhibiting norepinephrine uptake .
• The isopropyl group may engage ancillary binding sites in adrenergic receptors, analogous to methyl groups in Lu compounds, enhancing potency .

Table 1: Structural and Functional Comparison of (R)-1-[4-(Methylethyl)phenyl]propylamine and Analogs

Compound	Substituent	logP*	Key Feature	Potential Application	Reference
(R)-1-[4-(Methylethyl)phenyl]propylamine	4-isopropylphenyl	~2.8	Branched alkyl, chiral R-configuration	CNS drugs, intermediates
(S)-1-[4-(Methylethyl)phenyl]propylamine	4-isopropylphenyl	~2.8	S-configuration	Comparative pharmacology
1-[4-(Trifluoromethyl)phenyl]propylamine	4-CF₃	~3.5	Electron-withdrawing, stable	Metabolic-resistant APIs
(R)-1-(3-Fluoro-4-methylphenyl)propylamine	3-F, 4-CH₃	~3.0	Balanced electronic profile	Antidepressants
3-(4-Hexylphenyl)propylamine	4-hexyl	~4.2	High lipophilicity	Lipid-targeting therapies
1(R)-(6-Methoxypyridin-3-yl)propylamine	Pyridine, 6-OCH₃	~1.9	Hydrogen-bonding, polar	Enzyme inhibitors

*Estimated logP values based on substituent contributions.